Cas no 1305332-66-4 ((E)-tert-Butyl 5-(3-Methoxy-3-oxoprop-1-en-1-yl)-1H-pyrazolo3,4-bpyridine-1-carboxylate)

• Product Name: (E)-tert-Butyl 5-(3-Methoxy-3-oxoprop-1-en-1-yl)-1H-pyrazolo3,4-bpyridine-1-carboxylate
• CAS No: 1305332-66-4
• MF: C₁₅H₁₇N₃O₄
• MW: 303.313183546066
• MDL: MFCD20487072
• CID: 4693335
• Update Time: 2025-10-30

(E)-tert-Butyl 5-(3-Methoxy-3-oxoprop-1-en-1-yl)-1H-pyrazolo3,4-bpyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (E)-TERT-BUTYL 5-(3-METHOXY-3-OXOPROP-1-EN-1-YL)-1H-PYRAZOLO[3,4-B]PYRIDINE-1-CARBOXYLATE
• Tert-butyl 5-(3-methoxy-3-oxoprop-1-enyl)pyrazolo[3,4-b]pyridine-1-carboxylate
• (E)-tert-Butyl 5-(3-Methoxy-3-oxoprop-1-en-1-yl)-1H-pyrazolo3,4-bpyridine-1-carboxylate

• MDL： MFCD20487072
• Inchi： 1S/C15H17N3O4/c1-15(2,3)22-14(20)18-13-11(9-17-18)7-10(8-16-13)5-6-12(19)21-4/h5-9H,1-4H3
• InChI Key： WNHSOUPHNZQQCV-UHFFFAOYSA-N
• SMILES： O(C(N1C2C(C=N1)=CC(C=CC(=O)OC)=CN=2)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 458
• Topological Polar Surface Area: 83.3

(E)-tert-Butyl 5-(3-Methoxy-3-oxoprop-1-en-1-yl)-1H-pyrazolo3,4-bpyridine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on (E)-tert-Butyl 5-(3-Methoxy-3-oxoprop-1-en-1-yl)-1H-pyrazolo3,4-bpyridine-1-carboxylate

(E)-tert-Butyl 5-(3-Methoxy-3-Oxoprop-1-en-1-yl)-1H-Pyrazolo[3,4-b]Pyridine-1-Carboxylate: A Comprehensive Overview

In the realm of organic chemistry, the compound (E)-tert-butyl 5-(3-methoxy-3-oxoprop-1-en-1-yl)-1H-pyrazolo[3,4-b]pyridine-1-carboxylate (CAS No: 1305332664) stands out as a fascinating molecule with significant potential in various applications. This compound is a derivative of pyrazolopyridine, a heterocyclic structure that has garnered considerable attention due to its versatile properties and biological activities. The tert-butyl group attached to the pyrazolopyridine ring contributes to the molecule's stability and lipophilicity, making it an attractive candidate for drug design and material science.

Recent studies have highlighted the importance of pyrazolopyridine derivatives in medicinal chemistry. These compounds are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the methoxy group in the side chain introduces additional electronic effects, which can enhance the molecule's interactions with biological systems. This makes it a promising lead compound for the development of new therapeutic agents.

The synthesis of this compound involves a series of well-established organic reactions, including coupling reactions and cyclizations. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound is suitable for both academic and industrial applications. The use of advanced techniques such as microwave-assisted synthesis has further streamlined the production process, making it more efficient and scalable.

In terms of applications, this compound has shown potential in several areas. In pharmacology, it has been studied as a potential inhibitor of certain kinases involved in cancer progression. Its ability to selectively bind to these targets makes it a valuable tool in drug discovery programs. Additionally, its unique electronic properties make it a candidate for use in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

The structural features of this compound also make it an interesting subject for theoretical studies. Computational chemists have employed density functional theory (DFT) to investigate its electronic structure and reactivity. These studies have provided insights into its stability, reactivity, and potential interactions with biological systems.

In conclusion, (E)-tert-butyl 5-(3-methoxy-3-oxoprop-1-en-1-yl)-1H-pyrazolo[3,4-b]pyridine-carboxylate is a multifaceted compound with significant potential in both medicinal and materials science. Its unique structure and versatile properties continue to attract researchers worldwide, driving innovative applications and discoveries.